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Introduction

WP1122 is a novel prodrug of 2-deoxy-D-glucose (2-DG) designed to overcome the poor
pharmacokinetic profile and limited brain penetration of its parent compound.[1][2] As a
glycolysis inhibitor, WP1122 holds significant promise for the treatment of brain malignancies
like glioblastoma, which are highly dependent on glucose metabolism (the Warburg effect).[3]
[4] The core innovation of WP1122 lies in its chemical modification—the addition of two acetyl
groups to form 3,6-di-O-acetyl-2-deoxy-D-glucose.[5][6] This modification increases lipophilicity,
facilitating passage across the blood-brain barrier (BBB) via passive diffusion.[7][8] Once within
the central nervous system (CNS), ubiquitous intracellular esterases cleave the acetyl groups,
releasing 2-DG. The subsequent phosphorylation of 2-DG to 2-DG-6-phosphate effectively
traps the molecule within cells and inhibits glycolysis, leading to energy depletion and cell
death in highly glycolytic tumor cells.[3][7]

These application notes provide a detailed overview of the techniques and protocols for
assessing the brain penetration of WP1122, offering a guide for preclinical evaluation.

Mechanism of WP1122 Brain Penetration and Action

The mechanism of WP1122's entry into the brain and its subsequent intracellular action is a
key aspect of its design. The following diagram illustrates this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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